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Compound of Interest

Compound Name:
1,3-DI-ISO-PROPYL-5-

METHYLBENZENE

Cat. No.: B1329801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-diisopropyl-5-methylbenzene,

also known by its IUPAC name, 1-methyl-3,5-di(propan-2-yl)benzene. This document details its

chemical and physical properties, synthesis protocols, safety information, and potential

applications, with a particular focus on its relevance as a chemical intermediate in various

fields, including the synthesis of pharmacologically relevant compounds.

Chemical Identity and Physical Properties
1,3-Diisopropyl-5-methylbenzene is an aromatic hydrocarbon with a benzene ring substituted

with two isopropyl groups and one methyl group at the 1, 3, and 5 positions, respectively.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

IUPAC Name
1,3-diisopropyl-5-

methylbenzene

Synonyms

3,5-Diisopropyltoluene,

Benzene, 1-methyl-3,5-bis(1-

methylethyl)-

[1]

CAS Number 3055-14-9 [1]

Molecular Formula C₁₃H₂₀ [1]

Molecular Weight 176.30 g/mol [1]

Physical Form Solid

Purity ≥97% to 98% [1]

Storage
Room temperature or

refrigerator

Note on Physical Properties: While some sources list the compound as a solid, detailed

physical properties such as a definitive melting point, boiling point, and density are not

consistently available in the public domain. Data for the closely related compound, 1,3-

diisopropylbenzene (CAS 99-62-7), which is a colorless liquid at room temperature with a

boiling point of 203 °C and a melting point of -63 °C, are often cited but do not apply to 1,3-

diisopropyl-5-methylbenzene.[2][3]

Synthesis of 1,3-Diisopropyl-5-methylbenzene
The primary method for synthesizing 1,3-diisopropyl-5-methylbenzene is through the Friedel-

Crafts alkylation of toluene. This electrophilic aromatic substitution reaction involves the

introduction of two isopropyl groups onto the toluene ring using an alkylating agent in the

presence of a Lewis acid catalyst.

Synthesis Pathway
The synthesis involves the reaction of toluene with an isopropylating agent, such as isopropyl

alcohol or propene, catalyzed by a Lewis acid like aluminum chloride (AlCl₃). The methyl group
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on the toluene ring directs the incoming isopropyl groups primarily to the ortho and para

positions. However, under certain conditions, thermodynamic control can favor the formation of

the more stable 1,3,5-isomer.

Toluene

Mono- and Di-substituted Intermediates

+

Isopropylating Agent
(e.g., Isopropyl Alcohol)

Lewis Acid Catalyst
(e.g., AlCl₃)

1,3-Diisopropyl-5-methylbenzene

Reaction Conditions
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Figure 1: Synthesis pathway for 1,3-diisopropyl-5-methylbenzene.

Experimental Protocol: Friedel-Crafts Alkylation of
Toluene
The following is a representative, generalized protocol for the synthesis of 1,3-diisopropyl-5-

methylbenzene. Molar ratios, reaction times, and temperatures may need to be optimized for

best results.

Materials:

Toluene
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Isopropyl alcohol (or 2-chloropropane)

Anhydrous aluminum chloride (AlCl₃)

Anhydrous solvent (e.g., carbon disulfide or nitrobenzene)

Hydrochloric acid (HCl), dilute

Sodium bicarbonate solution, saturated

Anhydrous magnesium sulfate (MgSO₄)

Ice bath

Reaction flask with a reflux condenser and a gas trap

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux

condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture using a

drying tube or an inert gas atmosphere.

Initial Mixture: Charge the flask with anhydrous aluminum chloride and the anhydrous

solvent. Cool the mixture in an ice bath.

Addition of Reactants: Slowly add a mixture of toluene and isopropyl alcohol from the

dropping funnel to the cooled catalyst suspension with continuous stirring. The reaction is

exothermic and the temperature should be carefully controlled.

Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled

temperature. The reaction time can vary depending on the scale and specific conditions.

Quenching: After the reaction is complete, cautiously pour the reaction mixture over crushed

ice and dilute hydrochloric acid to decompose the aluminum chloride complex.
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Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with

water.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent by rotary evaporation.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to isolate 1,3-diisopropyl-5-methylbenzene.

Safety and Handling
1,3-Diisopropyl-5-methylbenzene should be handled with appropriate safety precautions in a

well-ventilated area.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure H335: May cause respiratory irritation

Data corresponds to GHS classifications for similar aromatic hydrocarbons and should be used

as a guideline. Always refer to the specific Safety Data Sheet (SDS) for complete and accurate

information.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Applications and Relevance in Drug Development
While direct applications of 1,3-diisopropyl-5-methylbenzene in drug development are not

widely documented, its chemical structure makes it a valuable intermediate for the synthesis of

other compounds with potential biological activity. The bulky isopropyl groups can impart

specific steric and electronic properties to a molecule, which can be advantageous in designing

ligands for biological targets.

Potential as a Precursor to 5-Methylresorcinol (Orcinol)
A significant potential application of 1,3-diisopropyl-5-methylbenzene in a pharmaceutical

context is its role as a precursor to 5-methylresorcinol (also known as orcinol). This

transformation can be achieved through a process analogous to the Hock rearrangement of

1,3-diisopropylbenzene, which is the principal industrial route to resorcinol. This process would

involve the oxidation of the isopropyl groups to form hydroperoxides, followed by an acid-

catalyzed rearrangement.
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Figure 2: Potential pathway to 5-methylresorcinol.

Pharmacological Relevance of 5-Methylresorcinol
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5-Methylresorcinol (Orcinol) is a naturally occurring compound found in many species of

lichens and has demonstrated a range of biological activities.[4] It is used as a raw material in

the production of pharmaceuticals and is being investigated for various therapeutic

applications.[5]

Table 3: Reported Biological Activities and Applications of 5-Methylresorcinol

Area of Application Reported Activity/Use Reference

Pharmaceuticals

Raw material for drug

synthesis; anti-inflammatory

effects for topical treatments.

[5][6]

Cosmetics

Antioxidant properties, skin

lightening by inhibiting melanin

production.

[6]

Enzyme Inhibition

Inhibition of human carbonic

anhydrase (hCA-I) and

tyrosinase.

[5][7]

Anticancer Research

Found in lichen extracts

showing apoptotic and anti-

angiogenesis effects in cancer

cell lines.

[8]

Antimicrobial

Antimicrobial properties

investigated for use as a

natural preservative.

[6]

The utility of 5-methylresorcinol as a versatile scaffold in medicinal chemistry underscores the

indirect importance of its potential precursor, 1,3-diisopropyl-5-methylbenzene, to the field of

drug development.

Conclusion
1,3-Diisopropyl-5-methylbenzene is a polysubstituted aromatic hydrocarbon synthesized via the

Friedel-Crafts alkylation of toluene. While it may not have direct applications as a therapeutic

agent, its significance lies in its potential as a chemical intermediate. Its conversion to 5-
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methylresorcinol (orcinol), a compound with established and emerging pharmacological and

cosmetic applications, provides a clear rationale for its importance to researchers in drug

development and medicinal chemistry. Further investigation into the synthesis and

derivatization of 1,3-diisopropyl-5-methylbenzene could unveil new pathways to novel bioactive

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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